Cas no 4299-60-9 (N-(3,4-dimethylisoxazol-5-yl)sulphanilamide, compound with 2,2'-iminodiethanol (1:1))

• Product Name: N-(3,4-dimethylisoxazol-5-yl)sulphanilamide, compound with 2,2'-iminodiethanol (1:1)
• CAS No: 4299-60-9
• MF: C₁₅H₂₄N₄O₅S
• MW: 372.439862251282
• CID: 1515382
• PubChem ID: 20287
• Update Time: 2025-04-21

N-(3,4-dimethylisoxazol-5-yl)sulphanilamide, compound with 2,2'-iminodiethanol (1:1) Chemical and Physical Properties

Names and Identifiers

• N-(3,4-dimethylisoxazol-5-yl)sulphanilamide, compound with 2,2'-iminodiethanol (1:1)
• Sulfisoxazole Diolamine
• 4-amino-N-(3,4-dimethyl-1,2-oxazol-5-yl)benzenesulfonamide - 2,2'-iminodiethanol (1:1)
• 4-amino-N-(3,4-dimethyl-1,2-oxazol-5-yl)benzenesulfonamide,2-(2-hydroxyethylamino)ethanol
• SULFISOXAZOLE DIOLAMINE, USP STANDARD
• Sulfafurazol 2,2'-imidodiethanol
• UNII-30S4B46J8B
• DTXSID90195616
• DA-75847
• Sulfisoxazole diolamine [USAN:USP]
• SULFAFURAZOLE DIETHANOLAMINE [WHO-DD]
• EINECS 224-308-1
• D05957
• 4-amino-N-(3,4-dimethyl-1,2-oxazol-5-yl)benzene-1-sulfonamide--2,2'-azanediyldi(ethan-1-ol) (1/1)
• SULFISOXAZOLE DIETHANOLAMINE SALT
• Ammonium Salt Sulfisoxazole
• Sulfisoxazole diolamine (USAN)
• sulfisoxazole diethanolamine
• Sulfisoxazole (diethanolamine)
• HY-B0323A
• DTXCID30118107
• SULFISOXAZOLE DIETHANOLAMINE SALT [MI]
• Diolamine, Sulfisoxazole
• CHEMBL1200321
• SCHEMBL23466
• Sulfafurazole diethanolamine
• Sulfisoxazole diolamine (USAN:USP)
• Gantrisin (TN)
• 4299-60-9
• SULFISOXAZOLE DIOLAMINE [VANDF]
• Sulfisoxazoldiolamin
• Sulfafurazole diolamine
• SULFAFURAZOLE DIOLAMINE [MART.]
• NS00083192
• SULFISOXAZOLE DIOLAMINE [ORANGE BOOK]
• SULFAFURAZOLE DIOLAMINE (MART.)
• Sulfisoxazole diolamine [USAN]
• 4-amino-N-(3,4-dimethyl-1,2-oxazol-5-yl)benzenesulfonamide;2-(2-hydroxyethylamino)ethanol
• CS-0030851
• Q27160153
• NU-445
• N(sup 1)-(3,4-Dimethyl-5-isoxazolyl)sulfanilamide compound with 2,2'-iminodiethanol (1:1)
• Sulphafurazole diolamine
• CHEBI:88263
• 30S4B46J8B

• Inchi： 1S/C11H13N3O3S.C4H11NO2/c1-7-8(2)13-17-11(7)14-18(15,16)10-5-3-9(12)4-6-10;6-3-1-5-2-4-7/h3-6,14H,12H2,1-2H3;5-7H,1-4H2
• InChI Key： FEPTXVIRMZIGFY-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)N)(NC1=C(C)C(C)=NO1)(=O)=O.OCCNCCO

Computed Properties

• Exact Mass: 372.14692
• Monoisotopic Mass: 372.14674105g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 25
• Rotatable Bond Count: 7
• Complexity: 402
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 159Ų

Experimental Properties

• PSA: 150.71